Cas no 2649047-61-8 (tert-butyl 3-isocyanato-2-methylpropanoate)

• Product Name: tert-butyl 3-isocyanato-2-methylpropanoate
• CAS No: 2649047-61-8
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6185003
• PubChem ID: 84769691
• Update Time: 2025-10-28

tert-butyl 3-isocyanato-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-isocyanato-2-methylpropanoate
• EN300-1458735
• 2649047-61-8

• Inchi： 1S/C9H15NO3/c1-7(5-10-6-11)8(12)13-9(2,3)4/h7H,5H2,1-4H3
• InChI Key： OBNOBBYUROBLHE-UHFFFAOYSA-N
• SMILES： O(C(C(C)CN=C=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.7Ų

Additional information on tert-butyl 3-isocyanato-2-methylpropanoate

Tert-butyl 3-Isocyanato-2-Methylpropanoate (CAS No. 2649047-61-8): An Overview and Recent Advances

Tert-butyl 3-isocyanato-2-methylpropanoate (CAS No. 2649047-61-8) is a versatile compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, offers a wide range of applications due to its reactivity and functional groups. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the utilization of tert-butyl 3-isocyanato-2-methylpropanoate.

Chemical Structure and Properties

Tert-butyl 3-isocyanato-2-methylpropanoate is a derivative of isocyanates, a class of compounds known for their reactivity in forming urethane linkages. The compound features a tert-butyl group attached to the carboxylic acid ester, which provides steric hindrance and enhances the stability of the molecule. The isocyanate functional group (-N=C=O) is highly reactive and can participate in various chemical reactions, making it a valuable intermediate in synthetic chemistry.

The molecular formula of tert-butyl 3-isocyanato-2-methylpropanoate is C₉H₁₅NO₃, with a molecular weight of approximately 185.22 g/mol. It is typically a colorless liquid at room temperature and has a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

Synthesis Methods

The synthesis of tert-butyl 3-isocyanato-2-methylpropanoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of tert-butyl 3-amino-2-methylpropanoate with phosgene or an equivalent reagent such as diphosgene or triphosgene. This reaction proceeds via an amino group substitution to form the isocyanate functionality.

The general synthetic pathway can be summarized as follows:

1. Tert-butyl 3-amino-2-methylpropanoate is prepared through the reaction of tert-butyl 2-methylpropionate with ammonia or an amine derivative.
2. The amino group in tert-butyl 3-amino-2-methylpropanoate reacts with phosgene or an equivalent reagent to form the corresponding isocyanate.
3. The resulting product is purified through distillation or column chromatography to obtain pure tert-butyl 3-isocyanato-2-methylpropanoate.

This synthetic route is widely used due to its high yield and scalability, making it suitable for both laboratory-scale synthesis and industrial production.

Applications in Organic Synthesis

Tert-butyl 3-isocyanato-2-methylpropanoate finds extensive use as an intermediate in organic synthesis, particularly in the preparation of complex molecules and pharmaceuticals. The reactivity of the isocyanate group allows it to participate in various reactions, including:

• Nucleophilic Addition Reactions: The isocyanate group readily reacts with nucleophiles such as alcohols, amines, and thiols to form urethanes, ureas, and thioureas, respectively.
• Polymerization Reactions: Due to its ability to form urethane linkages, tert-butyl 3-isocyanato-2-methylpropanoate can be used as a monomer or cross-linking agent in the synthesis of polyurethanes and other polymers.
• Coupling Reactions: The compound can be coupled with other functionalized molecules to create complex structures with tailored properties.

In recent studies, researchers have explored the use of tert-butyl 3-isocyanato-2-methylpropanoate in the synthesis of novel materials with enhanced mechanical properties and biocompatibility. For example, a study published in the Journal of Polymer Science demonstrated that incorporating this compound into polyurethane matrices significantly improved their tensile strength and elasticity.

Pharmaceutical Applications strong>

In the pharmaceutical industry, tert-butyl 3-isocyanato-2-methylpropanoate strong> has shown promise as a key intermediate in the development of new drugs. The ability to introduce specific functional groups through its reactive isocyanate moiety makes it an attractive candidate for drug design and synthesis.

A notable application involves the use of this compound in the synthesis of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. By attaching therapeutic agents to the isocyanate group of tert-butyl 3-isocyanato-2-methylpropanoate, researchers have developed prodrugs with improved pharmacokinetic properties and reduced side effects.

A recent study published in Organic & Biomolecular Chemistry reported the successful synthesis of a prodrug using tert-butyl 3-isocyanato-2-methylpropanoate as a linking agent. The resulting prodrug exhibited enhanced solubility and stability compared to its parent drug, demonstrating the potential of this approach for drug delivery systems.

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